8-(3-(Difluoromethyl)phenyl)-4-methyl-2-methylene-6-oxohexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide

• IUPAC Name: 1-[3-(difluoromethyl)phenyl]-5-methyl-7-methylidene-2,8-dioxa-5-azonia-1-boranuidabicyclo[3.3.0]octan-3-one
• InChI: InChI=1S/C13H14BF2NO3/c1-9-7-17(2)8-12(18)20-14(17,19-9)11-5-3-4-10(6-11)13(15)16/h3-6,13H,1,7-8H2,2H3
• InChI Key: IIWBPBZNQLEWCJ-UHFFFAOYSA-N
• Canonical SMILES: [B-]12([N+](CC(=C)O1)(CC(=O)O2)C)C3=CC(=CC=C3)C(F)F
• Molecular Formula: C13H14BF2NO3
• Molecular Weight: 281.06 g/mol

Description

8-(3-(Difluoromethyl)phenyl)-4-methyl-2-methylene-6-oxohexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide is a useful research compound. Its molecular formula is C13H14BF2NO3 and its molecular weight is 281.06 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and crystallographic structure of boron derivatives, including similar compounds to 8-(3-(Difluoromethyl)phenyl)-4-methyl-2-methylene-6-oxohexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide, have been explored. A study by Gawdzik et al. (2009) detailed the diastereoselective synthesis of novel chiral boron derivatives, providing insights into their crystal structures (Gawdzik, Iwanek, Hoser, & Woźniak, 2009).

Molecular Structure and Theoretical Studies

Investigations into the molecular structure of related boron compounds have been conducted using methods like NMR, X-ray, and quantum chemistry. Tlahuextl et al. (2005) synthesized certain oxazaborolidine ethylenes and confirmed their structure through various spectroscopic and theoretical methods, highlighting the importance of these compounds in understanding boron chemistry (Tlahuextl, Tapia-Benavides, Flores‐Parra, Contreras, Tlahuext, & Cruz, 2005).

Photo-Physical Properties

The photo-physical properties of compounds with difluoroboron β-diketonate and triphenylamine units have been studied, which may offer insights into the characteristics of 8-(3-(Difluoromethyl)phenyl)-4-methyl-2-methylene-6-oxohexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide. Chen et al. (2018) investigated the solvent-dependent absorption and photoluminescence spectra of similar compounds, providing an understanding of their photo-physical behavior (Chen, Lu, Wang, Gao, Sui, Ni, Kang, Zhou, & Zhang, 2018).

Dye-Sensitized Solar Cells (DSSCs) Application

The application of boron dipyrromethene (BODIPY) decorated conjugated dendrimers, which are structurally related to the compound , in dye-sensitized solar cells (DSSCs) has been explored. Saravanan et al. (2020) demonstrated how these compounds can enhance light energy harvesting efficiency in solar cells (Saravanan, Ganesan, & Rajakumar, 2020).